Cas no 881674-01-7 (Ethyl 2-Chloro-5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate)

Ethyl 2-Chloro-5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate structure
881674-01-7 structure
Product Name:Ethyl 2-Chloro-5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate
CAS No:881674-01-7
MF:C13H11ClFNO2
MW:267.683346033096
CID:1917363
PubChem ID:66924835
Update Time:2025-04-21

Ethyl 2-Chloro-5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxylic acid, 2-chloro-5-(2-fluorophenyl)-, ethyl ester
    • 2-CHLORO-5-(2-FLUOROPHENYL)-1H-PYRROLE-3-CARBOXYLICACID ETHYL ESTER
    • ethyl 2-chloro-5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate
    • SCHEMBL1156526
    • SY346768
    • BCP28129
    • DB-124769
    • MFCD11875835
    • 881674-01-7
    • XKHNEVMEVCRYQH-UHFFFAOYSA-N
    • Ethyl 2-Chloro-5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate
    • Inchi: 1S/C13H11ClFNO2/c1-2-18-13(17)9-7-11(16-12(9)14)8-5-3-4-6-10(8)15/h3-7,16H,2H2,1H3
    • InChI Key: XKHNEVMEVCRYQH-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)OCC)C=C(C2C=CC=CC=2F)N1

Computed Properties

  • Exact Mass: 267.04600
  • Monoisotopic Mass: 267.0462344Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 42.1Ų

Experimental Properties

  • PSA: 42.09000
  • LogP: 3.65090

Ethyl 2-Chloro-5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E442395-1g
Ethyl 2-Chloro-5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate
881674-01-7
1g
$ 1200.00 2023-09-07

Ethyl 2-Chloro-5-(2-fluorophenyl)-1H-pyrrole-3-carboxylate Related Literature

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